Lipophilicity: Boc-Propoxy vs. Isopropoxy and Cbz Analogs
The target compound exhibits a computed XLogP3 of 1.8, which is intermediate between the more polar Boc-isopropoxy analog (XLogP3 1.7) and the more lipophilic Cbz-propoxy analog (XLogP3 2.3) [1][2][3]. This 0.1-unit increase over the isopropoxy variant and 0.5-unit decrease relative to the Cbz analog provide a measurable lipophilicity window that influences organic-phase solubility and reverse-phase HPLC retention.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.8 |
| Comparator Or Baseline | Boc-isopropoxy analog (XLogP3 = 1.7); Cbz-propoxy analog (XLogP3 = 2.3) |
| Quantified Difference | ΔXLogP3 = +0.1 vs. isopropoxy; ΔXLogP3 = -0.5 vs. Cbz |
| Conditions | Computed by XLogP3 3.0 software; identical calculation method across all three compounds |
Why This Matters
This lipophilicity difference directly affects partitioning in liquid-liquid extractions and reverse-phase chromatography, enabling predictable purification behavior distinct from the nearest analogs.
- [1] PubChem. Compound Summary for CID 137702703: 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
- [2] Kuujia.com. CAS No. 2059971-61-6: 5-{(tert-Butoxy)carbonylamino}-3-(propan-2-yloxy)methylpentanoic acid. Product technical datasheet. Accessed 2026-05-01. View Source
- [3] Kuujia.com. CAS No. 2060024-33-9: 5-{(Benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid. Product technical datasheet. Accessed 2026-05-01. View Source
